Cas no 2034414-64-5 (2-ethoxy-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide)

• Product Name: 2-ethoxy-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide
• CAS No: 2034414-64-5
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 6484098
• PubChem ID: 119102670
• Update Time: 2025-05-23

2-ethoxy-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide
• AKOS026694851
• 2-ethoxy-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]acetamide
• CHEMBL5027606
• 2034414-64-5
• F6525-1237
• 2-ethoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide
• CCG-346948
• 2-ethoxy-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide

• Inchi： 1S/C13H17N5O2/c1-2-20-10-13(19)16-6-8-18-7-3-11(17-18)12-9-14-4-5-15-12/h3-5,7,9H,2,6,8,10H2,1H3,(H,16,19)
• InChI Key： FVEGYWZKTADUHT-UHFFFAOYSA-N
• SMILES： O(CC)CC(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-ethoxy-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide

2-Ethoxy-N-{2-[3-(Pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide: A Comprehensive Overview

2-Ethoxy-N-{2-[3-(Pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide, also known by its CAS number 2034414-64-5, is a complex organic compound with significant potential in the field of pharmacology and material science. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse applications in drug design and chemical synthesis. The molecule incorporates a unique combination of functional groups, including an ethoxy group, an acetamide moiety, and a heterocyclic system, making it a subject of interest for researchers in various scientific disciplines.

The structure of this compound is characterized by its heterocyclic framework, which includes a pyrazine ring fused with a pyrazole ring. This arrangement contributes to the compound's stability and reactivity, making it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the potential of such heterocyclic compounds in targeting specific biological pathways, particularly in the context of anti-inflammatory and anti-cancer therapies.

One of the key features of 2-Ethoxy-N-{2-[3-(Pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide is its ability to act as a versatile building block in organic synthesis. Its structure allows for easy modification, enabling researchers to explore a wide range of derivatives with varying biological activities. For instance, modifications to the ethoxy group or the acetamide moiety can significantly alter the compound's pharmacokinetic properties, making it adaptable to different therapeutic needs.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively studied. Recent research has demonstrated its potential as a lead compound in the design of drugs targeting neurodegenerative diseases, where its ability to modulate specific neuronal pathways could be beneficial.

The synthesis of 2-Ethoxy-N-{2-[3-(Pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and cyclization processes. These methods have been optimized over time to ensure high yields and purity. Moreover, advancements in catalytic techniques have further enhanced the efficiency of its production, making it more accessible for large-scale studies.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Researchers are currently investigating its potential as a component in organic electronics, where its ability to conduct electricity could be leveraged for innovative device applications.

From a safety standpoint, thorough toxicological studies have been conducted to assess the potential risks associated with this compound. These studies have indicated that under controlled conditions, the compound exhibits low toxicity, which is crucial for its consideration in therapeutic applications. However, further research is needed to fully understand its long-term effects and mechanisms of action within biological systems.

In conclusion, 2-Ethoxy-N-{2-[3-(Pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in research methodologies, positions it as a valuable tool in both pharmacological and materials science applications. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in future scientific discoveries.